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Compound of Interest

Compound Name: 1,10-Phenanthroline-2-carbonitrile

Cat. No.: B170472

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational
purposes only. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult the
official SDS from the supplier before handling this chemical and adhere to all institutional and
regulatory safety protocols.

Introduction

1,10-Phenanthroline-2-carbonitrile is a heterocyclic organic compound featuring a
phenanthroline core functionalized with a nitrile group. The phenanthroline scaffold is a well-
known chelating agent used in coordination chemistry, while the nitrile moiety can participate in
various organic reactions, making this compound a versatile building block in medicinal
chemistry and materials science. This guide provides a comprehensive overview of the known
safety and hazard information for 1,10-Phenanthroline-2-carbonitrile, with a focus on data
relevant to a laboratory research and drug development setting. Due to the limited availability
of specific toxicological data for this compound, information from the parent compound, 1,10-
phenanthroline, and general principles for related chemical classes are included to provide a
more complete safety profile.

Chemical and Physical Properties
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Property Value Reference

CAS Number 1082-19-5 [1]

Molecular Formula C13H7Ns [1]

Molecular Weight 205.22 g/mol [1]
1,10-phenanthroline-2-

IUPAC Name . [1]
carbonitrile

White crystal or powder (for
Appearance , [2][3]
1,10-phenanthroline)

Soluble in alcohol and
Solubility acetone; slightly soluble in [2][3]

water (for 1,10-phenanthroline)

] ] 93-94 °C (decomposes) (for
Melting Point ] [3]
1,10-phenanthroline)

Hazard Identification and Classification

Based on aggregated data from the European Chemicals Agency (ECHA) C&L Inventory, 1,10-
Phenanthroline-2-carbonitrile is classified as follows:

Hazard . .

Hazard Class Category Pictograms Signal Word
Statement

Acute Toxicity, H302: Harmful if L, )

Category 4 lualt text Warning

Oral swallowed

Serious Eye H318: Causes

Damage/Eye Category 1 serious eye aalt text Danger

Irritation damage

Source: PubChem CID 680341

Precautionary Statements:
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A comprehensive set of precautionary statements is associated with these classifications,
including:

P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301+P317: IF SWALLOWED: Get medical help.

o P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P317: Get medical help.
e P330: Rinse mouth.
o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Specific toxicological data for 1,10-Phenanthroline-2-carbonitrile is not readily available. The
following data is for the parent compound, 1,10-phenanthroline, and should be considered as
an indicator of potential toxicity.

Metric Value Species Route Reference

LDso (Oral) 132 mg/kg Rat Oral [2][3]

Toxicological Profile Summary:

o Acute Oral Toxicity: The parent compound, 1,10-phenanthroline, is toxic if swallowed.[2][3]
Given the "Harmful if swallowed" classification for 1,10-Phenanthroline-2-carbonitrile, oral
exposure should be strictly avoided.

» Skin Irritation/Corrosion: While no specific data exists for 1,10-Phenanthroline-2-
carbonitrile, skin contact with 1,10-phenanthroline may cause irritation.[4] Good hygiene
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practice requires that exposure be kept to a minimum and that suitable gloves be used.[5]

Serious Eye Damage/Eye Irritation: 1,10-Phenanthroline-2-carbonitrile is classified as
causing serious eye damage.[6] This indicates a high potential for severe and potentially
irreversible damage upon contact with the eyes.

Respiratory Irritation: Inhalation of dusts from the parent compound may cause respiratory
tract irritation.[4]

Sensitization: There is no specific data available to classify 1,10-Phenanthroline-2-
carbonitrile as a skin or respiratory sensitizer.

Germ Cell Mutagenicity: Limited evidence suggests that the parent compound, 1,10-
phenanthroline, may cause non-lethal mutagenic effects after a single exposure.[5] The
genotoxicity of nitrile-containing compounds can be variable and should be assessed on a
case-by-case basis.[1]

Carcinogenicity: There is no evidence to suggest that 1,10-phenanthroline is carcinogenic.[4]
Reproductive Toxicity: No specific data is available for 1,10-Phenanthroline-2-carbonitrile.

Specific Target Organ Toxicity (STOT): No specific target organs have been identified for
1,10-Phenanthroline-2-carbonitrile.

Experimental Protocols for Hazard Assessment

While specific experimental data for 1,10-Phenanthroline-2-carbonitrile is lacking, the
following are detailed methodologies for key experiments that would be cited for its hazard

assessment.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method to assess the cytotoxic potential of a compound on
a cell line.

Methodology:
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Cell Culture: Human cell lines (e.g., HeLa, HepG2) are cultured in appropriate media and
conditions until they reach a suitable confluency.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to
adhere overnight.

Compound Treatment: A stock solution of 1,10-Phenanthroline-2-carbonitrile is prepared
and serially diluted to a range of concentrations. The cell culture medium is replaced with
medium containing the test compound, and the cells are incubated for a specified period
(e.q., 24, 48, or 72 hours).

MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide (MTT) is added to each well.

Incubation: The plates are incubated to allow viable cells to metabolize the MTT into
formazan crystals.

Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to
dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting solution is measured using a
microplate reader at a specific wavelength (typically around 570 nm).

Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the
ICso0 (half-maximal inhibitory concentration) is determined.

Preparation Treatment Assay Analysis

Click to download full resolution via product page

Figure 1: Workflow for an in vitro cytotoxicity (MTT) assay.
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Hen's Egg Test on Chorioallantoic Membrane (HET-CAM)
for Eye Irritation

The HET-CAM assay is an alternative method to assess the eye irritation potential of a
substance.[7][8]

Methodology:

Egg Incubation: Fertilized hen's eggs are incubated for 9 days under controlled conditions.

e Window Preparation: On day 9, a window is carefully cut into the eggshell to expose the
chorioallantoic membrane (CAM).

o Compound Application: A specific amount of 1,10-Phenanthroline-2-carbonitrile (either as
a solid or in a suitable solvent) is applied directly onto the CAM.

e Observation: The CAM is observed for 5 minutes for signs of irritation, including hemorrhage
(bleeding), lysis (vessel degradation), and coagulation (protein denaturation).

e Scoring: The time to the appearance of each endpoint is recorded. An irritation score is
calculated based on these times.

o Classification: The irritation score is used to classify the substance's eye irritation potential.
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Start: Fertilized Hen's Eggs

1. Incubate eggs for 9 days

'

2. Create a window in the eggshell

'

3. Apply test substance to the CAM

'

4. Observe for 5 minutes for hemorrhage, lysis, coagulation

'

5. Record time to endpoints and calculate irritation score

6. Classify eye irritation potential

Click to download full resolution via product page
Figure 2: Workflow for the Hen's Egg Test on Chorioallantoic Membrane (HET-CAM).

Signaling Pathways and Mechanism of Toxicity

The precise mechanism of toxicity for 1,10-Phenanthroline-2-carbonitrile has not been
elucidated. However, based on its structure, several potential pathways can be inferred.

The phenanthroline moiety is a known metal chelator, and its biological activity is often linked to
its ability to bind essential metal ions, potentially disrupting metalloenzyme function.
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Furthermore, phenanthroline derivatives have been shown to induce cytotoxicity through
various mechanisms, including the generation of reactive oxygen species (ROS) and DNA
damage.[9]

The nitrile group is generally considered metabolically stable.[10] However, in some cases, it
can be metabolized, potentially leading to the release of cyanide. Aromatic nitriles are less
likely to release cyanide compared to their aliphatic counterparts.[11] In vitro studies on
aromatic nitriles have shown metabolism primarily occurs through ring hydroxylation or, in
some cases, hydrolysis of the nitrile to a carboxylic acid.[12]

1,10-Phenanthroline-2-carbonitrile

Nitrile Moiety Metabolism
Ring Hydroxylation Cyanide Release (less likely for aromatic nitriles)

Phenanthroline Moiety Effects
Y
Metal lon Chelation Reactive Oxygen Species (ROS) Generation

Metalloenzyme Inhibition DNA Damage

Y

Hydrolysis to Carboxylic Acid

Click to download full resolution via product page
Figure 3: Potential mechanisms of toxicity for 1,10-Phenanthroline-2-carbonitrile.

Safe Handling and Storage

Engineering Controls:

o Work with this compound should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[13]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes that can cause serious eye damage.[13]
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o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[13] A lab coat
and closed-toe shoes are also required.[13]

» Respiratory Protection: If working with the solid material where dust may be generated, a
NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates
should be used.[13]

Handling Procedures:

e Avoid all personal contact, including inhalation of dust and contact with skin and eyes.
» Do not eat, drink, or smoke in the work area.

e Wash hands thoroughly after handling.

o Prepare a designated work area and have a spill kit readily available.

Storage:

e Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

» Store away from incompatible materials such as strong oxidizing agents.[2][3]
First Aid and Emergency Procedures

In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[2]

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.[2][3]

¢ Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[2]
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Spill Response:

e Minor Spills: In a fume hood, carefully sweep up the solid material, avoiding dust generation.
Place in a sealed container for disposal. Clean the spill area with a suitable solvent.

e Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Follow institutional procedures for large
chemical spills.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Hazardous Combustion Products: May produce toxic fumes of carbon and nitrogen oxides
under fire conditions.[4]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, state, and federal
regulations. It should be treated as hazardous waste. Do not allow it to enter the environment.

[4]

Conclusion

1,10-Phenanthroline-2-carbonitrile is a chemical that requires careful handling due to its
classification as harmful if swallowed and causing serious eye damage. While specific
toxicological data is limited, the known toxicity of its parent compound, 1,10-phenanthroline,
suggests that it should be treated with a high degree of caution. Researchers, scientists, and
drug development professionals must adhere to strict safety protocols, including the use of
appropriate engineering controls and personal protective equipment, to minimize the risk of
exposure. Further toxicological studies are warranted to fully characterize the safety profile of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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